Cas no 941716-90-1 (N-Methyl-4-(phenoxymethyl)benzylamine)

• Product Name: N-Methyl-4-(phenoxymethyl)benzylamine
• CAS No: 941716-90-1
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 1985200
• PubChem ID: 24229704
• Update Time: 2025-07-21

N-Methyl-4-(phenoxymethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-4-(phenoxymethyl)benzylamine
• CTK5H5569
• MolPort-000-144-010
• SBB097165
• AG-H-87971
• CC63746
• KB-259001
• methyl{[4-(phenoxymethyl)phenyl]methyl}amine
• N-methyl-1-[4-(phenoxymethyl)phenyl]methanamine
• 941716-90-1
• DB-058189
• AKOS011742855
• DTXSID40640409
• methyl({[4-(phenoxymethyl)phenyl]methyl})amine
• MS-22537
• N-Methyl-1-(4-(phenoxymethyl)phenyl)methanamine

• Inchi： 1S/C15H17NO/c1-16-11-13-7-9-14(10-8-13)12-17-15-5-3-2-4-6-15/h2-10,16H,11-12H2,1H3
• InChI Key： PSMWUOSOWNRPOJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(=CC=1)CNC

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.1±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 345.8±22.0 °C at 760 mmHg
• Flash Point: 143.4±11.8 °C
• PSA: 21.26000
• LogP: 3.37590
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Methyl-4-(phenoxymethyl)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-Methyl-4-(phenoxymethyl)benzylamine

Comprehensive Overview of N-Methyl-4-(phenoxymethyl)benzylamine (CAS No. 941716-90-1): Properties, Applications, and Industry Insights

N-Methyl-4-(phenoxymethyl)benzylamine (CAS No. 941716-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This benzylamine derivative features a phenoxymethyl group attached to a N-methyl functionalized benzene ring, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "N-Methyl-4-(phenoxymethyl)benzylamine synthesis", "CAS 941716-90-1 applications", and "benzylamine derivatives in drug development", reflecting its growing relevance in modern chemistry.

The compound's molecular structure (C₁₅H₁₇NO) offers excellent potential for customization, which aligns with current trends in precision medicine and targeted drug delivery systems. Recent studies highlight its role as a precursor in designing central nervous system (CNS) therapeutics, particularly for conditions like neurodegenerative diseases—a hot topic in 2024 due to rising global healthcare demands. Its lipophilic nature and moderate polarity also make it valuable for optimizing drug bioavailability, a key focus area in AI-driven drug discovery platforms.

From an industrial perspective, 941716-90-1 is increasingly referenced in patents related to catalysis and material science. Manufacturers are exploring its utility in creating advanced polymeric coatings with enhanced adhesion properties—addressing sustainability concerns in the packaging industry. Searches for "green chemistry applications of benzylamine derivatives" have surged by 38% year-over-year, indicating strong market interest in eco-friendly alternatives.

Analytical characterization of N-Methyl-4-(phenoxymethyl)benzylamine typically involves HPLC, GC-MS, and NMR spectroscopy, with its proton NMR spectrum showing distinctive peaks at 2.4 ppm (N-CH₃) and 7.2-7.4 ppm (aromatic protons). These techniques are frequently discussed in online forums where researchers inquire about "CAS 941716-90-1 spectral data interpretation" or "quality control methods for amine intermediates".

Emerging applications include its use in fluorescent probes for cellular imaging—a technique revolutionizing cancer research. The compound's ability to form stable Schiff base complexes with metal ions has sparked innovation in diagnostic reagent development. This aligns with Google Trends data showing increased searches for "molecular imaging agents 2024" and "small molecule biomarkers".

Regulatory compliance remains crucial when handling 941716-90-1. While not classified as hazardous, proper laboratory safety protocols should be followed during synthesis or handling. The scientific community actively debates "REACH compliance for specialty amines" and "best storage practices for air-sensitive intermediates"—topics generating substantial engagement on research platforms.

Future prospects for N-Methyl-4-(phenoxymethyl)benzylamine appear promising, particularly in bioconjugation chemistry for antibody-drug conjugates (ADCs). With the global ADC market projected to reach $15 billion by 2027, this compound's role in linker technology positions it as a valuable asset. Recent publications exploring "spacer groups for improved payload release" cite its structural advantages, making it a frequent subject in medicinal chemistry webinars.

For procurement specialists, understanding supply chain dynamics is essential. Market intelligence reveals growing demand from contract research organizations (CROs) in Asia-Pacific regions, with search queries like "CAS 941716-90-1 suppliers GMP-certified" increasing by 27% quarterly. The compound's cost-efficiency compared to similar chiral amines further enhances its commercial viability.

In academic settings, 941716-90-1 serves as an excellent case study for teaching retrosynthetic analysis. Its straightforward yet modular structure allows students to practice protective group strategies and nucleophilic substitution mechanisms—topics dominating chemistry education forums. Laboratory manuals increasingly feature experiments with "phenoxymethylbenzylamine scaffold modifications" to demonstrate contemporary synthetic techniques.

The compound's environmental fate has also become a research focus. Biodegradation studies using LC-MS/MS show promising results, addressing queries about "amine persistence in aquatic systems". This ecological dimension resonates with the pharmaceutical industry's push toward green chemistry metrics and sustainable manufacturing principles.